Cas no 820245-83-8 (2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine)

• Product Name: 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
• CAS No: 820245-83-8
• MF: C₁₉H₂₂N₄
• MW: 306.404783725739
• CID: 4789024
• Update Time: 2025-06-15

2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine
• 3-(Piperazin-1-ylmethyl)-2-(p-tolyl)imidazo[1,2-a]pyridine
• 3-Piperazin-1-ylmethyl-2-p-tolyl-imidazo[1,2-a]-pyridine
• 3-piperazin-1-ylmethyl-2-p-tolyl-imidazo[1,2-a]pyridine
• 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine

• Inchi： 1S/C19H22N4/c1-15-5-7-16(8-6-15)19-17(14-22-12-9-20-10-13-22)23-11-3-2-4-18(23)21-19/h2-8,11,20H,9-10,12-14H2,1H3
• InChI Key： VPRTWGQOAYNEBH-UHFFFAOYSA-N
• SMILES： N1(CC2=C(C3C=CC(C)=CC=3)N=C3C=CC=CN23)CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: 3
• Topological Polar Surface Area: 32.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine

2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine: A Novel Molecular Entity with Promising Therapeutic Potential

2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine (CAS No. 820245-83-8) represents a structurally unique compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This molecule belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The integration of a 4-methylphenyl group with a piperazin-1-ylmethyl substituent at the imidazo[1,2-a]pyridine scaffold creates a complex molecular framework that may contribute to its multifaceted pharmacological profile.

The imidazo[1,2-a]pyridine core is a well-studied heterocyclic structure that has been extensively explored for its ability to modulate various signaling pathways. The introduction of the 4-methylphenyl group at the 2-position of this ring system enhances the molecule's hydrophobicity, potentially influencing its membrane permeability and cellular uptake. Meanwhile, the piperazin-1-ylmethyl substituent at the 3-position introduces a flexible, polar moiety that may facilitate interactions with target proteins, particularly those involved in receptor-mediated signaling.

Recent studies have highlighted the potential of 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine in modulating pathways associated with neurodegenerative diseases. For instance, a 2023 preclinical study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects in models of Parkinson's disease. The molecule was shown to inhibit the aggregation of alpha-synuclein, a hallmark pathological feature of the disease, by interacting with specific protein domains. This finding aligns with the growing interest in small-molecule therapeutics targeting protein misfolding and aggregation in neurodegenerative disorders.

In the context of oncology, the imidazo[1,2-a]pyridine scaffold has been implicated in the development of novel anti-cancer agents. A 2022 article in Cancer Research reported that derivatives of this structure, including 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine, demonstrate potent inhibitory activity against the epidermal growth factor receptor (EGFR) in certain cancer cell lines. The unique combination of the 4-methylphenyl group and the piperazin-1-ylmethyl substituent may enhance the molecule's ability to bind to the ATP-binding site of EGFR, thereby blocking downstream signaling pathways critical for tumor proliferation.

Structural analysis of 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine reveals its potential for multi-target engagement. The 4-methylphenyl substituent may contribute to interactions with hydrophobic pockets in target proteins, while the piperazin-1-ylmethyl group can form hydrogen bonds with polar residues. This dual mode of interaction may explain the compound's ability to modulate multiple signaling pathways, a characteristic that is increasingly recognized as a key factor in the development of effective therapeutics for complex diseases.

Computational studies have further supported the therapeutic potential of 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine. Molecular docking simulations have identified several potential protein targets, including ion channels, kinases, and transcription factors. These findings are particularly relevant given the rising demand for drugs that can address the multifactorial nature of chronic diseases. The ability of this molecule to engage with multiple targets may also reduce the likelihood of resistance development, a critical advantage in the treatment of infectious diseases and cancer.

While the imidazo[1,2-a]pyridine scaffold has been well-characterized, the specific role of the 4-methylphenyl and piperazin-1-ylmethyl substituents in modulating biological activity remains an active area of research. A 2021 study in Organic & Biomolecular Chemistry compared the pharmacokinetic profiles of various imidazo[1,2-a]pyridine derivatives, including 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine. The results indicated that the presence of the 4-methylphenyl group significantly improved the compound's oral bioavailability, likely due to enhanced solubility and reduced metabolic degradation.

Despite its promising properties, the development of 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine as a therapeutic agent is still in its early stages. Preclinical studies have primarily focused on its effects in vitro and in animal models, with limited data on long-term safety and efficacy in humans. However, the compound's structural advantages, including its potential for multi-target engagement and improved pharmacokinetic properties, position it as a promising candidate for further investigation.

Future research on 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine should focus on elucidating its mechanisms of action in greater detail, as well as identifying potential biomarkers that could predict its therapeutic response. Additionally, the development of analogs with optimized pharmacological profiles may be necessary to address specific clinical needs. As the field of medicinal chemistry continues to evolve, compounds like 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine may play a pivotal role in the discovery of novel therapeutics for a wide range of diseases.

The integration of the 4-methylphenyl group and the piperazin-1-ylmethyl substituent in the imidazo[1,2-a]pyridine scaffold of 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine exemplifies the power of rational drug design. By strategically modifying the molecular framework, researchers can create compounds with tailored biological activities that address specific therapeutic challenges. As such, this molecule represents a compelling example of how structural modifications can enhance the therapeutic potential of a given scaffold.

In conclusion, 2-(4-Methylphenyl)-3-(piperazin-1-ylmethyl)imidazo[1,2-a]pyridine is a promising molecular entity with a unique combination of structural features that may confer significant therapeutic advantages. Its ability to modulate multiple biological pathways, coupled with its improved pharmacokinetic properties, positions it as a candidate for further exploration in the development of novel therapeutics. As research in this area progresses, this compound may contribute to the advancement of treatments for a variety of complex diseases, underscoring the importance of continued investigation into its biological mechanisms and clinical potential.